Cas no 2229369-44-0 (2,2,2-trifluoro-1-(4-methylthiophen-3-yl)ethan-1-amine)

• Product Name: 2,2,2-trifluoro-1-(4-methylthiophen-3-yl)ethan-1-amine
• CAS No: 2229369-44-0
• MF: C₇H₈F₃NS
• MW: 195.205330848694
• CID: 6597946
• PubChem ID: 165756854
• Update Time: 2025-05-21

2,2,2-trifluoro-1-(4-methylthiophen-3-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2,2,2-trifluoro-1-(4-methylthiophen-3-yl)ethan-1-amine
• 2229369-44-0
• EN300-1936517

• Inchi： 1S/C7H8F3NS/c1-4-2-12-3-5(4)6(11)7(8,9)10/h2-3,6H,11H2,1H3
• InChI Key： BXXIYXBTANTWKR-UHFFFAOYSA-N
• SMILES： S1C=C(C)C(=C1)C(C(F)(F)F)N

Computed Properties

• Exact Mass: 195.03295492g/mol
• Monoisotopic Mass: 195.03295492g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 54.3Ų

Additional information on 2,2,2-trifluoro-1-(4-methylthiophen-3-yl)ethan-1-amine

Introduction to CAS No. 2229369-44-0: 2,2,2-Trifluoro-1-(4-Methylthiophen-3-Yl)Ethan-1-Amine

The compound CAS No. 2229369-44-0, also known as 2,2,2-trifluoro-1-(4-methylthiophen-3-yl)ethan-1-amine, is a highly specialized organic compound with unique chemical properties and potential applications in various fields. This compound belongs to the class of amines and features a trifluoroethyl group attached to a methylthiophene ring system. The combination of fluorine atoms and sulfur-containing aromatic rings makes this compound particularly interesting for researchers in the fields of materials science, pharmacology, and organic synthesis.

Recent studies have highlighted the importance of fluorinated compounds in modern chemistry due to their enhanced stability, lipophilicity, and bioavailability. The trifluoroethyl group in this compound contributes significantly to its chemical reactivity and physical properties. Additionally, the presence of the methylthiophene ring introduces unique electronic characteristics that can be exploited in various chemical reactions and applications.

One of the most promising areas of research involving CAS No. 2229369-44-0 is its potential use in drug design and development. The compound's structure allows for interactions with biological systems through its fluorinated groups and sulfur-containing aromatic rings. Researchers have explored its role as a building block for synthesizing bioactive molecules with potential therapeutic applications. For instance, studies have shown that fluorinated amines can act as inhibitors for certain enzymes or receptors, making them valuable candidates for drug discovery.

In terms of synthesis, CAS No. 2229369-44-0 can be prepared through a variety of methods, including nucleophilic substitution reactions or coupling reactions involving appropriate precursors. The synthesis process requires precise control over reaction conditions to ensure high yield and purity of the final product. Recent advancements in catalytic methods and green chemistry have also provided new avenues for the efficient production of this compound.

The physical properties of CAS No. 2229369-44-0 are equally intriguing. Its melting point, boiling point, and solubility characteristics make it suitable for use in various industrial and laboratory settings. The compound's stability under different environmental conditions has been extensively studied, with results indicating its resistance to degradation under normal storage conditions.

Another area where CAS No. 2229369-44-0 has shown potential is in materials science. The compound's ability to form stable complexes with other molecules makes it a candidate for use in the development of advanced materials such as polymers or coatings with enhanced mechanical properties. Researchers have also explored its role in creating self-healing materials or stimuli-responsive systems.

Furthermore, the electronic properties of CAS No. 22